Cas no 1705986-02-2 (1'-{3-(trifluoromethyl)phenylmethanesulfonyl}-3H-spiro2-benzofuran-1,4'-piperidine-3-one)

• Product Name: 1'-{3-(trifluoromethyl)phenylmethanesulfonyl}-3H-spiro2-benzofuran-1,4'-piperidine-3-one
• CAS No: 1705986-02-2
• MF: C₂₀H₁₈F₃NO₄S
• MW: 425.421434879303
• CID: 5881014
• PubChem ID: 90618429
• Update Time: 2025-07-10

1'-{3-(trifluoromethyl)phenylmethanesulfonyl}-3H-spiro2-benzofuran-1,4'-piperidine-3-one Chemical and Physical Properties

Names and Identifiers

• 1'-{3-(trifluoromethyl)phenylmethanesulfonyl}-3H-spiro2-benzofuran-1,4'-piperidine-3-one
• 1'-[[3-(trifluoromethyl)phenyl]methylsulfonyl]spiro[2-benzofuran-3,4'-piperidine]-1-one
• 1'-((3-(trifluoromethyl)benzyl)sulfonyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one
• 1'-{[3-(trifluoromethyl)phenyl]methanesulfonyl}-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one
• F6443-4420
• AKOS025091870
• 1705986-02-2

• Inchi： 1S/C20H18F3NO4S/c21-20(22,23)15-5-3-4-14(12-15)13-29(26,27)24-10-8-19(9-11-24)17-7-2-1-6-16(17)18(25)28-19/h1-7,12H,8-11,13H2
• InChI Key： RUNRMHDYNZMKJH-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C(F)(F)F)C=1)(N1CCC2(C3C=CC=CC=3C(=O)O2)CC1)(=O)=O

Computed Properties

• Exact Mass: 425.09086372g/mol
• Monoisotopic Mass: 425.09086372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.1Ų

Additional information on 1'-{3-(trifluoromethyl)phenylmethanesulfonyl}-3H-spiro2-benzofuran-1,4'-piperidine-3-one

Comprehensive Overview of 1'-{3-(Trifluoromethyl)phenylmethanesulfonyl}-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS No. 1705986-02-2)

The compound 1'-{3-(trifluoromethyl)phenylmethanesulfonyl}-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS No. 1705986-02-2) is a highly specialized spirocyclic derivative with a unique structural framework. This molecule features a benzofuran core fused with a piperidine ring, further modified by a 3-(trifluoromethyl)phenylmethanesulfonyl group. Such structural complexity makes it a subject of significant interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive agents.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical for drug design. The presence of the trifluoromethyl group in this compound aligns with current trends in medicinal chemistry, where fluorinated molecules are increasingly explored for their potential in treating central nervous system (CNS) disorders and inflammatory diseases. Researchers are particularly intrigued by the spirocyclic architecture, as it often confers conformational rigidity, improving target selectivity and reducing off-target effects.

The sulfonyl moiety in 1'-{3-(trifluoromethyl)phenylmethanesulfonyl}-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one is another key functional group that enhances its pharmacological profile. Sulfonyl derivatives are widely recognized for their role in enzyme inhibition, particularly in modulating G-protein-coupled receptors (GPCRs) and kinases. This has led to speculation about its potential applications in oncology and neurodegenerative disease research, areas where sulfonamide-based drugs have shown promise.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations, including sulfonylation and spirocyclization reactions. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling are often employed to achieve high yields and purity. These methods are frequently discussed in academic forums and patent literature, reflecting the growing interest in scalable production of complex heterocycles.

Environmental and regulatory considerations also play a role in the study of CAS No. 1705986-02-2. While not classified as hazardous, its biodegradability and ecotoxicological profile are under scrutiny to ensure compliance with green chemistry principles. This aligns with broader industry shifts toward sustainable synthesis practices, a topic frequently searched by professionals in pharmaceutical manufacturing and environmental science.

In summary, 1'-{3-(trifluoromethyl)phenylmethanesulfonyl}-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one represents a compelling case study at the intersection of medicinal chemistry, drug discovery, and sustainable synthesis. Its structural features and potential applications make it a valuable candidate for further investigation, particularly in addressing unmet medical needs and advancing precision medicine initiatives.